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  3. [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate
[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate
Brand Name: Vulcanchem
CAS No.: 127424-42-4
VCID: VC21186829
InChI: InChI=1S/C29H30N2O12P2/c32-24-16-17-31(28(35)30-24)27-26(34)25(33)23(42-27)18-40-44(36,37)43-45(38,39)41-19-29(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,23,25-27,33-34H,18-19H2,(H,36,37)(H,38,39)(H,30,32,35)/t23-,25-,26-,27-/m1/s1
SMILES: C1=CC=C(C=C1)C(COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C29H30N2O12P2
Molecular Weight: 660.5 g/mol

[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate

CAS No.: 127424-42-4

Cat. No.: VC21186829

Molecular Formula: C29H30N2O12P2

Molecular Weight: 660.5 g/mol

* For research use only. Not for human or veterinary use.

[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate - 127424-42-4

Specification

CAS No. 127424-42-4
Molecular Formula C29H30N2O12P2
Molecular Weight 660.5 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,2,2-triphenylethyl hydrogen phosphate
Standard InChI InChI=1S/C29H30N2O12P2/c32-24-16-17-31(28(35)30-24)27-26(34)25(33)23(42-27)18-40-44(36,37)43-45(38,39)41-19-29(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,23,25-27,33-34H,18-19H2,(H,36,37)(H,38,39)(H,30,32,35)/t23-,25-,26-,27-/m1/s1
Standard InChI Key FDNZGEQDRHTIKG-MIRJVGOZSA-N
Isomeric SMILES C1=CC=C(C=C1)C(COP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)(C4=CC=CC=C4)C5=CC=CC=C5
SMILES C1=CC=C(C=C1)C(COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)(C4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES C1=CC=C(C=C1)C(COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)(C4=CC=CC=C4)C5=CC=CC=C5

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